(E)-2-cyano-3-(5-methylfuran-2-yl)-N-(2,4,6-trimethylphenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(5-methylfuran-2-yl)-N-(2,4,6-trimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C18H18N2O2/c1-11-7-12(2)17(13(3)8-11)20-18(21)15(10-19)9-16-6-5-14(4)22-16/h5-9H,1-4H3,(H,20,21)/b15-9+
• InChI Key: ALWCVMVTHAHRIU-OQLLNIDSSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C(C#N)C(=O)NC2=C(C=C(C=C2C)C)C
• Isomeric SMILES: CC1=CC=C(O1)/C=C(\C#N)/C(=O)NC2=C(C=C(C=C2C)C)C
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• CAS No.: 1351488-37-3

Description

(E)-2-cyano-3-(5-methylfuran-2-yl)-N-(2,4,6-trimethylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C18H18N2O2 and its molecular weight is 294.354. The purity is usually 95%.
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Scientific Research Applications

Chemical Rearrangements and Synthesis

Research on compounds with structural similarities has focused on chemical rearrangements, providing a foundation for synthesizing a range of heterocyclic derivatives. For example, studies have demonstrated the condensation of cyano and methylthio acrylamide derivatives with benzoic acid, leading to the formation of oxazin and diazin derivatives through O,N and N,N double rearrangement processes (Yokoyama, Hatanaka, & Sakamoto, 1985). Similarly, palladium-catalyzed oxidative cyclization-alkoxycarbonylation of gamma-oxoalkynes has been employed to create various heterocyclic derivatives, indicating the compound's potential utility in complex organic syntheses (Bacchi et al., 2005).

Fluorescent and Crosslinked Polymers

Another area of application involves the synthesis of new fluorescent crosslinked aromatic polyamides containing thiophene and furane groups. These polymers, synthesized through self-condensation, exhibit high emission fluorescence and potential for heat-sensitive devices due to their ability to activate or quench fluorescence in response to thermal processes (Sánchez et al., 2015).

Colorimetric Sensing

The compound's structural framework may also lend itself to the development of colorimetric sensors. A study on N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives has shown that these compounds can undergo drastic color transitions in the presence of fluoride ions, suggesting potential applications in the naked-eye detection of anions in solution (Younes et al., 2020).